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Compound Name: 2H-Azirine

CAS No.: 157-16-4

Cat. No.: B087319

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the continuous-flow

synthesis of 2H-azirine derivatives. These strained heterocyclic compounds are valuable

intermediates in organic synthesis, serving as precursors to a diverse range of nitrogen-

containing molecules of interest in pharmaceutical and agrochemical research.[1][2] Traditional

batch synthesis of 2H-azirines can be hazardous due to the use of thermally sensitive

precursors like vinyl azides and the potential for exothermic reactions.[3] Continuous-flow

chemistry offers a safer, more efficient, and scalable alternative by enabling precise control

over reaction parameters and minimizing the accumulation of hazardous intermediates.[3][4]

This guide details two primary continuous-flow methodologies for 2H-azirine synthesis: the

thermal/photochemical decomposition of vinyl azides and a modified Neber rearrangement of

oxime derivatives.
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The intramolecular cyclization of vinyl azides to form 2H-azirines with the extrusion of nitrogen

gas is a common and effective method.[4][5] This transformation can be induced either

thermally or photochemically in a continuous-flow setup, which provides a safe environment for

handling the potentially explosive azide precursors.[3][6]

Thermal Decomposition Protocol
This protocol is based on the thermal cyclization of a vinyl azide in a heated flow reactor.

Experimental Protocol:

Solution Preparation: Prepare a solution of the desired vinyl azide in a suitable solvent (e.g.,

toluene, cyclopentyl methyl ether (CPME)) at a concentration of approximately 0.1 M.[7]

System Setup: Assemble a continuous-flow system consisting of a syringe pump, a heated

reactor coil, a back-pressure regulator, and a collection vessel.

Reaction Execution:

Pump the vinyl azide solution through the heated flow reactor at a defined flow rate (e.g.,

250 µL/min) to control the residence time.[3]

The reactor temperature is typically maintained between 85-130°C, depending on the

substrate's reactivity.[3][7] A back-pressure regulator (e.g., 8 bar) is used to suppress

solvent boiling.[3]

For less reactive aliphatic vinyl azides, the reaction mixture can be recirculated through

the reactor to achieve complete conversion.[4][5]

Work-up and Purification: The effluent from the reactor is collected. The solvent is removed

under reduced pressure, and the crude 2H-azirine is purified by column chromatography on

silica gel.

Quantitative Data Summary: Thermal Synthesis of 2H-Azirines
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Entry Substrate Solvent Temp (°C)
Residenc
e Time

Yield (%)
Referenc
e

1

1-(1-

azidovinyl)-

4-

bromobenz

ene

CPME 130
Not

Specified

Quantitativ

e
[5]

2

1-(1-

azidovinyl)-

3-

bromobenz

ene

CPME 130
Not

Specified

Quantitativ

e
[5]

3

1-(1-

azidovinyl)-

2-

bromobenz

ene

CPME 130
Not

Specified

Quantitativ

e
[5]

4

1-(1-

azidovinyl)-

2-

methylbenz

ene

CPME 130
Not

Specified
Excellent [5]

5

(1-

azidovinyl)

benzene

Toluene 110
Not

Specified
Baseline [7]
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Caption: Workflow for the continuous-flow thermal synthesis of 2H-azirines.
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Photochemical Decomposition Protocol
An alternative to thermal conditions is the use of photochemistry to induce the cyclization of

vinyl azides.[4][6] This method often proceeds at ambient temperature, offering a milder

reaction condition.

Experimental Protocol:

Solution Preparation: Prepare a solution of the vinyl azide in a suitable solvent (e.g.,

acetonitrile) at a concentration of 0.1 M.[6]

System Setup: Assemble a photochemical flow reactor equipped with a suitable light source

(e.g., 365-450 nm LEDs) and a transparent reactor coil (e.g., FEP tubing).

Reaction Execution:

Pump the solution through the photoreactor at a controlled flow rate to manage the

residence time (e.g., 20-60 minutes).[6]

The reaction is typically performed at ambient temperature.

Work-up and Analysis: The product stream is collected, and the yield is often determined by

¹H-NMR using an internal standard.[6]

Quantitative Data Summary: Photochemical Synthesis of 2H-Azirines
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Entry Substrate
Waveleng
th (nm)

Power
(W)

Residenc
e Time
(min)

Yield (%)
Referenc
e

1
Vinyl Azide

1a
365 24 30 95 [6]

2
Vinyl Azide

1b
420 24 30 >99 [6]

3
Vinyl Azide

1c
450 24 60 90 [6]

4
Vinyl Azide

1d
450 24 20 95 [6]

Logical Relationship: Photochemical Synthesis Pathway
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Click to download full resolution via product page

Caption: Key steps in the photochemical synthesis of 2H-azirines.

Method 2: Synthesis via Modified Neber
Rearrangement of Oximes
The base-promoted cyclization of activated oxime derivatives provides another robust route to

2H-azirines.[8][9] In a continuous-flow setup, this can be achieved in a telescoped sequence

involving in-line activation and cyclization.

Experimental Protocol:

Reagent Streams:

Stream A: A solution of the oxime substrate (e.g., 0.1 M in MeCN) and a base (e.g., Et₃N,

1.2 equiv).[9]

Stream B: A solution of an activating agent (e.g., MsCl, 1.2 equiv in MeCN).[9]

System Setup: A two-pump flow system is used, with the streams meeting at a T-mixer

before entering a heated reactor coil for the initial activation (mesylation). The outlet of this

coil is then directed through a packed-bed reactor containing an immobilized base for the

cyclization step.

Reaction Execution:

The two streams are pumped at equal flow rates (e.g., 0.3 mL/min each) into the T-mixer.

[9]

The mesylation occurs in the first reactor coil (e.g., 10 mL volume at 40°C).[9]

The subsequent cyclization is promoted by passing the stream through a column packed

with a solid-supported base (e.g., silica-supported pyridine).[9]

Purification: The crude product stream can be collected and purified by conventional

methods, or in some cases, further telescoped into subsequent reactions.[8][9]
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Quantitative Data Summary: Neber Rearrangement for 2H-Azirine Synthesis

Entry Substrate
Activating
Agent

Base Yield (%) Reference

1

4-{3-[4-

(Trifluorometh

yl)phenyl]...ox

ime}

MsCl
Et₃N / Silica-

Pyridine
77 [9]
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Caption: Telescoped flow synthesis of 2H-azirines via a modified Neber rearrangement.

Applications in Drug Development
2H-Azirines are versatile building blocks for the synthesis of more complex nitrogen-containing

heterocycles that are of significant interest in drug discovery.[10][11] Their high ring strain
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allows them to undergo various ring-opening and ring-expansion reactions. For instance, upon

photochemical irradiation, 2H-azirines can open to form nitrile ylides, which can then

participate in [3+2] cycloaddition reactions to generate a variety of five-membered heterocyclic

scaffolds.[1] This reactivity makes them valuable precursors for creating libraries of drug-like

molecules.

Signaling Pathway: From 2H-Azirines to Drug Scaffolds

2H-Azirine
(Synthesized in Flow)

Photolysis (hν)

Nitrile Ylide
(Reactive Intermediate)

[3+2] Cycloaddition
with Dipolarophile

Complex Nitrogen
Heterocycles

Drug Discovery &
Development

Click to download full resolution via product page

Caption: Application of 2H-azirines in the synthesis of complex heterocycles for drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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